![molecular formula C9H7F2N3 B7577323 1-(2,5-Difluorobenzyl)-1h-1,2,4-triazole](/img/structure/B7577323.png)
1-(2,5-Difluorobenzyl)-1h-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,5-Difluorobenzyl)-1H-1,2,4-triazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a triazole derivative and is widely used as a building block for the synthesis of various biologically active compounds.
Mechanism of Action
The mechanism of action of 1-(2,5-Difluorobenzyl)-1H-1,2,4-triazole is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are essential for the growth and survival of cancer cells. This compound has also been shown to inhibit the growth of fungi and viruses by disrupting their metabolic pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, fungi, and viruses. This compound has also been shown to have an inhibitory effect on the activity of certain enzymes that are involved in the production of cholesterol and other lipids.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2,5-Difluorobenzyl)-1H-1,2,4-triazole in lab experiments is its versatility. This compound can be used as a building block for the synthesis of various biologically active compounds. However, one of the limitations of using this compound is its potential toxicity. Careful handling and proper safety precautions should be taken when working with this compound.
Future Directions
There are various future directions for the use of 1-(2,5-Difluorobenzyl)-1H-1,2,4-triazole in scientific research. One potential area of research is the development of new anticancer agents based on this compound. Another area of research is the development of new antifungal and antiviral agents. Additionally, this compound could be further studied for its potential use as a corrosion inhibitor and as a ligand for metal ions.
Conclusion:
This compound is a versatile chemical compound that has various applications in scientific research. Its potential use as a building block for the synthesis of various biologically active compounds, including antiviral, antifungal, and anticancer agents, makes it a valuable tool in the field of medicinal chemistry. Further research is needed to fully understand the mechanism of action and potential applications of this compound.
Synthesis Methods
The synthesis of 1-(2,5-Difluorobenzyl)-1H-1,2,4-triazole can be achieved through various methods. One of the most common methods involves the reaction of 2,5-difluorobenzaldehyde with hydrazine hydrate in the presence of acetic acid. The resulting product is then treated with sodium hydroxide to obtain this compound.
Scientific Research Applications
1-(2,5-Difluorobenzyl)-1H-1,2,4-triazole has various applications in scientific research. It is widely used as a building block for the synthesis of various biologically active compounds, including antiviral, antifungal, and anticancer agents. This compound has also been studied for its potential use as a corrosion inhibitor and as a potential ligand for metal ions.
properties
IUPAC Name |
1-[(2,5-difluorophenyl)methyl]-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F2N3/c10-8-1-2-9(11)7(3-8)4-14-6-12-5-13-14/h1-3,5-6H,4H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWHHLGZUQUDWGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)CN2C=NC=N2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.